Cas no 51148-67-5 (undec-10-en-1-yl 4-methylbenzene-1-sulfonate)

undec-10-en-1-yl 4-methylbenzene-1-sulfonate structure
51148-67-5 structure
Product Name:undec-10-en-1-yl 4-methylbenzene-1-sulfonate
CAS No:51148-67-5
MF:C18H28O3S
MW:324.47812461853
MDL:MFCD26130569
CID:363120
PubChem ID:11141895
Update Time:2025-04-19

undec-10-en-1-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 10-Undecen-1-ol, 4-methylbenzenesulfonate
    • 4-methylbenzenesulfonic acid,undec-10-en-1-ol
    • undec-10-en-1-yl 4-methylbenzene-1-sulfonate
    • 51148-67-5
    • SCHEMBL4981194
    • 10-undecenyl p-toluenesufonate
    • EN300-24001725
    • XIWBEXJOIRMPEK-UHFFFAOYSA-N
    • AT37710
    • UNDEC-10-EN-1-YL 4-METHYLBENZENESULFONATE
    • 10-undecenyl p-toluenesulfonate
    • 10-undecenyltosylate
    • 10-Undecen-1-yl Tosylate
    • AKOS016037475
    • MDL: MFCD26130569
    • Inchi: 1S/C18H28O3S/c1-3-4-5-6-7-8-9-10-11-16-21-22(19,20)18-14-12-17(2)13-15-18/h3,12-15H,1,4-11,16H2,2H3
    • InChI Key: XIWBEXJOIRMPEK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCCCCCC=C

Computed Properties

  • Exact Mass: 342.1866
  • Monoisotopic Mass: 324.17591592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 74.6

undec-10-en-1-yl 4-methylbenzene-1-sulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-24001725-0.05g
undec-10-en-1-yl 4-methylbenzene-1-sulfonate
51148-67-5 95%
0.05g
$468.0 2024-06-19
Enamine
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undec-10-en-1-yl 4-methylbenzene-1-sulfonate
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undec-10-en-1-yl 4-methylbenzene-1-sulfonate
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Enamine
EN300-24001725-0.5g
undec-10-en-1-yl 4-methylbenzene-1-sulfonate
51148-67-5 95%
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Enamine
EN300-24001725-1.0g
undec-10-en-1-yl 4-methylbenzene-1-sulfonate
51148-67-5 95%
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$557.0 2024-06-19
Enamine
EN300-24001725-2.5g
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Enamine
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$1614.0 2024-06-19
Enamine
EN300-24001725-10.0g
undec-10-en-1-yl 4-methylbenzene-1-sulfonate
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Enamine
EN300-24001725-1g
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Enamine
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